Blood group H disaccharide

糖基转移酶 血型亚型检测 酶活性测定
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H22O10
Molecular Weight 326.30 g/mol
Cat. No. B15548154
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Technical Parameters


Basic Identity
Product NameBlood group H disaccharide
Molecular FormulaC12H22O10
Molecular Weight326.30 g/mol
Structural Identifiers
InChIInChI=1S/C12H22O10/c1-3-5(14)7(16)9(18)12(20-3)22-10-8(17)6(15)4(2-13)21-11(10)19/h3-19H,2H2,1H3/t3?,4?,5-,6+,7+,8+,9?,10?,11?,12+/m1/s1
InChIKeyVSRVRBXGIRFARR-IFBIAYTPSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

血型H二糖:ABO血型核心前体与生化工具


血型H二糖 (Blood group H disaccharide, Fucα1-2Gal) 是一种由L-岩藻糖通过α1-2糖苷键连接至D-半乳糖形成的二糖,化学式为C₁₂H₂₂O₁₀,分子量326.3 g/mol,CAS号包括16741-18-7和24656-24-4 [1]。作为ABO(H)血型系统H抗原的最小功能单位,该化合物是A型和B型血型抗原合成的直接前体——在相应糖基转移酶作用下,其半乳糖残基可进一步被修饰为A抗原(添加GalNAc)或B抗原(添加Gal)。其结构由Fucα1-2Gal二糖单元定义,是红细胞表面及分泌型组织H抗原活性的核心决定簇[2]。

Reported broad acceptor profile for glycosyltransferase assays across blood subtypes (A₁, A₂, A₃ plasma).
Specific minimal recognition unit for UEA-I lectin in histochemistry and glycan arrays.
Core Fucα1-2Gal probe for studying glycan-dependent cellular receptor interactions.

同类血型二糖不可互换:酶学与结合差异


血型H二糖与其结构类似物(如A/B型二糖、H型三糖)虽共享部分糖链骨架,但在酶学底物接受性、凝集素结合特异性和生物识别功能上存在显著定量差异,导致实验体系中的不可互换性。例如,A/B型二糖因末端添加了额外单糖残基(GalNAc或Gal),其与UEA-I凝集素的结合能力相比H二糖发生数量级变化 [1]。更关键的是,H二糖与H三糖在作为糖基转移酶接受底物时,对不同血型亚型(A₂、A₃)血浆样本的酶活性检测灵敏度存在明确差异——三糖在A₂/A₃样本中酶活性显著降低,而H二糖在所有血型亚型中均保持高效接受性 [2]。这种酶学行为差异直接决定了在血型亚型酶活性检测或糖基化通路研究中对底物结构的精确要求,任何基于“结构相似性”的随意替换均可能导致定量结果的系统性偏差。

Vs. H-Type Trisaccharide
Enzyme acceptance context may shift: Trisaccharide probes may show reduced glycosyltransferase activity in weak A subtype models (e.g., A₂/A₃ plasma), potentially altering assay sensitivity.
Vs. A/B Disaccharides
Epitope specificity mismatch: Terminal GalNAc (A) or Gal (B) residues prevent recognition by anti-H antibodies and UEA-I lectin; serological cross-reactivity profiles are not interchangeable.
Vs. Glucose Monomers
Lacks Fucα1-2Gal recognition: Control probes using glucose may completely abolish dose-dependent binding in cellular glycan-receptor models, undermining target validation.

血型H二糖与A/B二糖、H三糖的对比证据


糖基转移酶底物接受性:弱A亚型优势

在检测人血浆中血型A特异性α1→3-N-乙酰半乳糖胺转移酶(A酶)活性时,以化学合成的H二糖作为接受底物,在A₁、A₂、A₃三种血型亚型血浆样本中均表现出良好的接受性,且各亚型间酶浓度无显著差异;而以H型1和H型2三糖作为接受底物时,A₂和A₃样本中的酶活性显著降低 [1]。这表明H二糖的酶学接受性对血型亚型变异的容忍度显著高于三糖,是检测弱A亚型(A₂/A₃)酶活性的更可靠底物。

Acceptor Activity in A Subgroups
Head-to-head
H disaccharide maintains reported acceptor activity across A₁, A₂, A₃ plasma models; H-type 1/2 trisaccharide acceptors show reduced enzyme activity in A₂/A₃ samples.
Supports assay universality and quantitative interpretation across blood subtypes.
Hydrophobic aglycone-linked acceptors in human plasma model.
糖基转移酶 血型亚型检测 酶活性测定 ABO血型

UEA-I凝集素与α1-2岩藻糖结合特异性

UEA-I凝集素对α1-2连接的岩藻糖残基具有强结合能力,而对α1-3或α1-6连接的岩藻糖结合极弱或无结合。以H二糖(Fucα1-2Gal)作为最小识别单元,其结合特异性数据表明:当H型2三糖内部存在额外的α1-3连接岩藻糖时,UEA-I对该血型抗原的亲和力下降3倍 [1]。这一特异性差异将H二糖及其直接衍生物与其他含有内部岩藻糖分支结构的血型相关糖链明确区分。

UEA-I Lectin Affinity
Class-level inference
Reported 3-fold decrease in UEA-I binding affinity with H-type 2 trisaccharide (internal α1-3 fucose) relative to the H disaccharide core.
Context-dependent binding specificity; internal fucose branching may shift signal detection.
Exact ratios may vary between lectin batches; validate with reference standards.
凝集素结合 糖识别 组织化学染色 岩藻糖

H二糖与A/B二糖的识别功能差异

H二糖(Fucα1-2Gal)与A二糖(GalNAcα1-3[Fucα1-2]Gal)及B二糖(Galα1-3[Fucα1-2]Gal)的核心差异在于H二糖半乳糖残基C3位是否连接额外单糖。A二糖在C3位连接GalNAc,B二糖连接Gal 。这一末端单糖差异决定了血型抗原的血清学特异性:H二糖被抗H抗体识别,A二糖被抗A抗体识别,B二糖被抗B抗体识别,三者无交叉反应性。红细胞表面表达H二糖(O型)的个体产生抗A和抗B抗体;表达A二糖的个体产生抗B抗体 [1]。

Serological Epitope Specificity
Head-to-head
H disaccharide (Fucα1-2Gal) is recognized by anti-H antibodies; A/B disaccharides with C3-GalNAc/Gal substitutions show no cross-reactivity.
Supports antigen-specific assay design and blood group antibody screening protocols.
Structural analysis and serological detection context.
血型抗原 糖链结构 抗原-抗体识别 ABO血型

H二糖缀合物受体的特异性结合

在大鼠结肠癌细胞及正常组织受体结合研究中,以含H二糖的聚丙烯酰胺新糖缀合物探针可呈剂量依赖性方式与结肠癌细胞结合,而含葡萄糖的对照探针几乎无结合 [1]。H二糖探针的结合可被游离H二糖及未标记H二糖新糖缀合物抑制,且最有效抑制剂为H型1三糖新糖缀合物,表明H二糖结构是该糖链依赖性受体识别的核心决定因素 [2]。正常结肠黏膜染色强度显著弱于肿瘤组织,进一步显示H二糖结构在肿瘤相关糖基化异常中的功能性参与。

Cellular Receptor Binding
Head-to-head
H disaccharide neoglycoconjugate probe shows dose-dependent binding to rat colon carcinoma cells; glucose control probes exhibit no detectable binding.
Supports Fucα1-2Gal-dependent receptor probe development for cell-model glycan interactions.
Binding inhibited by free H disaccharide; model-specific review required.
糖受体 结肠癌 糖结合蛋白 新糖缀合物

血型H二糖应用场景


糖基转移酶活性测定通用底物

用于检测人血浆中血型A或B特异性糖基转移酶活性,尤其是涉及弱血型亚型(如A₂、A₃)样本时。H二糖在所有A亚型(A₁、A₂、A₃)血浆中均保持高效底物接受性,而H三糖在A₂/A₃样本中酶活性显著降低 [1]。因此,选择H二糖作为接受底物可确保检测方法的通用性和定量准确性,避免因亚型差异导致的酶活性低估或假阴性结果。

UEA-I凝集素组织化学与糖芯片分析

在依赖UEA-I凝集素进行组织化学染色、糖芯片筛选或糖-蛋白质相互作用研究的实验中,H二糖(Fucα1-2Gal)是UEA-I识别的最优最小配体。UEA-I对α1-2连接岩藻糖具强结合力,而对α1-3或α1-6连接岩藻糖结合极弱或无结合;内部含α1-3岩藻糖的H型2三糖亲和力下降3倍 [1]。因此,在构建阳性对照或标准曲线时,必须使用H二糖而非其他岩藻糖化糖链,以确保结合信号的特异性和定量可比性。

抗H抗体筛选与血型定型试剂

用于筛选或鉴定抗H抗体(O型血型抗体),以及开发血型定型诊断试剂。H二糖是H抗原的最小功能单位,与A二糖和B二糖无血清学交叉反应性 [1]。在抗体特异性验证实验中,H二糖作为O型血型抗原的核心结构代表,是区分抗H抗体与抗A/抗B抗体的关键阳性对照。在输血医学研究中,H二糖可用于红细胞表面抗原修饰策略的评估 [2]。

糖依赖性细胞受体探针构建

在糖结合蛋白(受体)鉴定及功能研究中,以H二糖为识别单元的聚丙烯酰胺新糖缀合物探针可呈剂量依赖性方式结合大鼠结肠癌细胞受体,而含葡萄糖的对照探针无结合 [1]。该探针的结合可被游离H二糖及未标记H二糖缀合物抑制,显示糖链特异性依赖性。因此,H二糖是构建功能性糖受体探针的必要核心结构,用于探究Fucα1-2Gal依赖性细胞识别机制及肿瘤相关糖基化异常。

Application
Selection Property
Validation Focus
Glycosyltransferase assays
Broad subtype acceptor profile
Quantitative accuracy in weak A subtype plasma models
UEA-I lectin histochemistry
α1-2 fucose minimal recognition unit
Lectin affinity validation in glycan arrays and staining
Anti-H antibody screening
Defined H-antigen core structure
Serological cross-reactivity control vs. A/B antigens
Receptor probe construction
Fucα1-2Gal-dependent cellular recognition
Cell-model glycan-receptor interaction studies

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